Unii-6M27443B0N
Overview
Description
Milademetan, also known as DS-3032b or DS-3032, is a potent and selective MDM2 inhibitor with potential antineoplastic activity. Upon oral administration, MDM2 inhibitor DS-3032b binds to, and prevents the binding of MDM2 protein to the transcriptional activation domain of the tumor suppressor protein p53. By preventing this MDM2-p53 interaction, the proteosome-mediated enzymatic degradation of p53 is inhibited and the transcriptional activity of p53 is restored. This results in the restoration of p53 signaling and leads to the p53-mediated induction of tumor cell apoptosis.
Scientific Research Applications
Nanoparticle Synthesis and Materials Science
The advancement of materials science, particularly in the development of novel materials, plays a crucial role in various industries and technologies. A pivotal example of this synergy between scientific discovery and technological evolution is seen in the electronics industry, where new semiconducting materials have led to significant advancements from vacuum tubes to miniature chips. This progression underscores the importance of research in materials science, including the development of inorganic nanoparticles (Cushing, Kolesnichenko, & O'connor, 2004).
Environmental and Health Impact Studies
The field of nanotechnology is rapidly evolving, with significant opportunities for targeted applications. Molecular imaging plays a key role in assessing the health and environmental impacts of nanomaterials. The exploration of these technologies, such as their application in diagnosing and treating diseases, is vital. This includes studies on the environmental and biological effects of nanomaterials to ensure they are used for the benefit of society and the planet (Sutcliffe, 2011).
Translating Basic Research into Practical Applications
The transition from basic scientific research to deployable innovations that benefit people and the environment is a continuous process in human history. Organizations like the National Collegiate Inventors and Innovators Alliance (NCIIA) play a crucial role in this by developing and funding experiential learning in STEM innovation and entrepreneurship, thereby creating businesses that are viable and socially beneficial. This approach helps address the innovation challenge in the U.S. by providing necessary training, education, and financial support (Giordan, Shartrand, Steig, & Weilerstein, 2011).
properties
CAS RN |
1398569-75-9 |
|---|---|
Product Name |
Unii-6M27443B0N |
Molecular Formula |
C30H34Cl2FN5O4 |
Molecular Weight |
618.53 |
InChI |
InChI=1S/C30H34Cl2FN5O4.C7H8O3S/c1-28(2)8-10-29(11-9-28)30(18-5-3-15(31)13-19(18)37-27(30)41)21(17-7-12-35-24(32)22(17)33)23(38-29)26(40)36-16-4-6-20(25(34)39)42-14-16;1-6-2-4-7(5-3-6)11(8,9)10/h3,5,7,12-13,16,20-21,23,38H,4,6,8-11,14H2,1-2H3,(H2,34,39)(H,36,40)(H,37,41);2-5H,1H3,(H,8,9,10)/t16-,20+,21+,23-,30-;/m1./s1 |
InChI Key |
RYAYYVTWKAOAJF-QISPRATLSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC1(CCC2(CC1)C3(C(C(N2)C(=O)NC4CCC(OC4)C(=O)N)C5=C(C(=NC=C5)Cl)F)C6=C(C=C(C=C6)Cl)NC3=O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DS-3032B; DS 3032B; DS3032B; DS-3032; DS 3032; DS3032; Milademetan free base; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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